Cas no 178181-55-0 (tert-butyl 4-fluoropiperidine-1-carboxylate)

tert-Butyl 4-fluoropiperidine-1-carboxylate is a fluorinated piperidine derivative widely used as a key intermediate in pharmaceutical synthesis and organic chemistry. Its structure features a tert-butoxycarbonyl (Boc) protecting group, which enhances stability and facilitates selective deprotection under mild acidic conditions. The incorporation of a fluorine atom at the 4-position of the piperidine ring imparts unique electronic and steric properties, making it valuable for modulating the bioactivity of drug candidates. This compound is particularly useful in the development of CNS-targeting molecules, agrochemicals, and bioactive probes due to its ability to improve metabolic stability and membrane permeability. High purity and consistent quality ensure reliable performance in multi-step synthetic routes.

tert-butyl 4-fluoropiperidine-1-carboxylate structure

178181-55-0 structure

Product Name:tert-butyl 4-fluoropiperidine-1-carboxylate

CAS No:178181-55-0

MF:C₁₀H₁₈FNO₂

MW:203.253826618195

MDL:MFCD11054109

CID:858314

PubChem ID:25001215

Update Time:2025-07-02

tert-butyl 4-fluoropiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-butyl 4-fluoropiperidine-1-carboxylate
- 4-Fluoropiperidine-N-carboxylic acid tert-butyl ester
- tert-Butyl-4-fluoropiperidine-1-carboxylate
- 1-(tert-butoxycarbonyl)-4-fluoropiperidine-4-carboxylic acid
- 1-{[(1,1-dimethylethyl)oxy]carbonyl}-4-fluoro-4-piperidinecarboxylic acid
- 1-Boc-4-Fluo
- 1-Boc-4-fluoro-4-piperidinecarboxylic Acid
- 4-fluoro-piperidine-1,4-dicarboxylic acid mono-tert-butyl ester
- 4-fluoropiperidine-1-carboxylic acid tert-butyl ester
- 4-fluoro-piperidine-1-carboxylic acid tert-butyl ester
- ANW-72265
- Boc-4-fluoropiperidine
- HT784
- PubChem23027
- SureCN1476380
- DB-003781
- 1-Piperidinecarboxylic acid, 4-fluoro-, 1,1-dimethylethyl ester
- s11245
- EN300-265548
- MFCD11054109
- ZB1752
- 178181-55-0
- 1-Boc-4-fluoropiperidine
- tert-butyl 4-Fluoropiperidine 1-carboxylate
- W-206253
- AB91913
- CS-W001476
- AKOS015897868
- F1907-0032
- DJLUMPJNBNIWSM-UHFFFAOYSA-N
- 1-N-Boc-4-fluoropiperidine
- AS-82577
- SCHEMBL1965735
- MDL： MFCD11054109
- Inchi： 1S/C10H18FNO2/c1-10(2,3)14-9(13)12-6-4-8(11)5-7-12/h8H,4-7H2,1-3H3
- InChI Key： DJLUMPJNBNIWSM-UHFFFAOYSA-N
- SMILES： FC1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

Exact Mass: 203.13224
Monoisotopic Mass: 203.13215698g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 205
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 29.5Å²

Experimental Properties

PSA: 29.54

tert-butyl 4-fluoropiperidine-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Apollo Scientific	PC430322-1g	1-N-Boc-4-Fluoropiperidine	178181-55-0		1g	£595.00	2023-09-02
TRC	B657270-10mg	1-N-Boc-4-fluoropiperidine	178181-55-0		10mg	$ 50.00	2022-06-07
TRC	B657270-50mg	1-N-Boc-4-fluoropiperidine	178181-55-0		50mg	$ 160.00	2022-06-07
TRC	B657270-100mg	1-N-Boc-4-fluoropiperidine	178181-55-0		100mg	$ 250.00	2022-06-07
Chemenu	CM316447-5g	4-Fluoropiperidine-N-carboxylic acid tert-butyl ester	178181-55-0	95%	5g	$281	2021-08-18
Chemenu	CM316447-10g	4-Fluoropiperidine-N-carboxylic acid tert-butyl ester	178181-55-0	95%	10g	$468	2021-08-18
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Alichem	A129007876-5g	4-Fluoropiperidine-N-carboxylic acid tert-butyl ester	178181-55-0	95%	5g	$327.00	2022-04-02
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Enamine	EN300-265548-0.05g	tert-butyl 4-fluoropiperidine-1-carboxylate	178181-55-0		0.05g	$468.0	2023-09-14